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For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and protocols for the application of reactive

dyes to silk and wool fibers. The information is intended for a scientific audience and focuses

on providing clear, reproducible methodologies and comparative data.

Introduction
Reactive dyes form covalent bonds with the functional groups of fibers, resulting in excellent

wash fastness.[1][2] While originally developed for cellulosic fibers, they can be effectively

applied to protein fibers like silk and wool under specific conditions.[3] For silk and wool, the

primary reaction sites are the amino and hydroxyl groups of the amino acid residues.[4] The

dyeing process for these protein fibers typically requires acidic conditions to promote dye

uptake, in contrast to the alkaline conditions used for cotton.[2][5][6] However, alkaline after-

treatments are often necessary to ensure the removal of unfixed dye and achieve optimal wet

fastness.[7]

Comparative Data of Reactive Dyeing Parameters
The following tables summarize key quantitative data for the application of reactive dyes to silk

and wool, compiled from various studies.

Table 1: Influence of pH on Dye Fixation and Color Strength
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Fiber Dye Type pH Range Observation Source

Silk Reactive Dyes 3 - 5

Dye uptake

decreases as pH

increases.[8]

[8]

Silk
Lanasol &

Liyuansol
3

Highest dye

uptake observed

at this pH.[9]

[9]

Wool

α-

Bromoacrylamid

o

3 - 7

Negligible effect

of sodium

sulphate on color

strength.[10]

[10]

Wool

α-

Bromoacrylamid

o

8 - 9

Minimum color

strength

observed.[10]

[10]

Table 2: Dye Fixation Percentages under Various Conditions

Fiber Dye Type
Fixation
Condition

Dye Fixation
(%)

Source

Tussah Silk SES
Alkaline (90°C,

NaHCO₃)
70-85 [11]

Tussah Silk SES Neutral Boiling 82-92 [11]

Mulberry Silk SES/MCT
Alkaline (60°C,

Na₂CO₃)
69-72 [4]

Tussah Silk SES/MCT
Alkaline (60°C,

Na₂CO₃)
22-28 [4]

Wool Lanasol
Acidic followed

by Alkaline

~95 (96%

exhaustion, ~1%

removed in after-

treatment)

[7]
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Experimental Protocols
Protocol for Exhaust Dyeing of Wool with Procion MX
Reactive Dyes
This protocol is adapted for a laboratory setting based on established methods for dyeing 500g

of wool fiber.[12]

Materials:

500g scoured wool yarn or fiber

Procion MX dye (1-10g for pale to dark shades, 25g for black)[12]

Synthrapol (or other non-ionic detergent)

White vinegar (or citric acid)

Sodium sulfate (anhydrous)

Deionized water

Stainless steel or enamel dye pot

Heating source (e.g., hot plate)

Glass stirring rod

Procedure:

Pre-wetting: In a container, prepare a wetting solution with 10 liters of warm water (40°C)

and 2 ml of Synthrapol for every 500g of wool.[12] Submerge the wool and allow it to soak

for a minimum of 30 minutes to ensure complete wetting.[12] Gently squeeze out excess

water before proceeding.

Dye Stock Preparation: In a separate beaker, create a paste of the required amount of

Procion MX dye powder with a small amount of water (20-30°C).[12] Gradually add 250 ml of

water while stirring to ensure the dye is fully dissolved.[12]
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Dye Bath Preparation: In the dye pot, add 9 liters of water at 30°C.[12] Add the following

components in order, stirring after each addition:

2 ml Synthrapol[12]

330 ml white vinegar[12]

500 ml of a stock solution of Sodium Sulphate Anhydrous[12]

The prepared dye stock solution[12]

Dyeing:

Introduce the pre-wetted, damp wool into the dye bath.[12]

Gradually increase the temperature of the dye bath to a simmer (just below boiling) over a

period of 45 minutes.[12]

Maintain the simmer for 30-60 minutes (30 for pale shades, up to 60 for dark shades),

stirring gently and intermittently to avoid felting.[12]

Cooling and Rinsing:

Allow the dye bath to cool to room temperature with the wool still immersed.[12]

Once cool, remove the wool and rinse thoroughly with warm water until the water runs

clear.[12]

Drying: Dry the wool in a shaded, well-ventilated area.

Protocol for Dyeing Silk with "Hot Brand" Reactive Dyes
This protocol is based on a two-stage addition method to ensure even dyeing.[13]

Materials:

Silk fabric (pre-washed)

"Hot Brand" Reactive Dye (amount as per desired shade, denoted as X%)
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Glauber's salt (sodium sulfate)

Soda ash (sodium carbonate)

Deionized water

Laboratory dyeing machine or suitable vessel

pH meter

Procedure:

Dye Solution Preparation: Dissolve the required amount of reactive dye powder in boiling

water in a separate beaker.[13]

Dye Bath Setup:

Set the dye bath with the required volume of water to achieve a liquor-to-material ratio of

30:1.[13]

Add the prepared dye solution to the bath.

First Stage Addition: Add 20% Glauber's salt and 5% soda ash (both percentages based

on the weight of the fabric).[13]

Dyeing Process:

Introduce the silk material into the dye bath and agitate for 10 minutes.[13]

Second Stage Addition: Add another 20% Glauber's salt and 5% soda ash to the dye bath.

[13]

Continue to agitate the material for an additional 20 minutes.[13]

Raise the temperature to 60°C and maintain for 45 minutes, ensuring the pH is around 9.

[13]

Washing and Finishing:
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Remove the material from the dye bath and perform a cold wash.[13]

Hydroextract to remove excess water.[13]

Dry the silk fabric under shade.[13]

Experimental Workflows and Signaling Pathways
The following diagrams illustrate the logical flow of the experimental protocols.
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Pre-wetting
500g Wool in 10L water

+ 2ml Synthrapol
40°C, 30 min

Introduce Wet Wool

Dye Stock Preparation
1-25g Procion MX Dye

+ 250ml water

Add Dye Stock to Bath

Dye Bath Preparation
9L water, 30°C

Add Auxiliaries
2ml Synthrapol
330ml Vinegar

500ml Na2SO4 solution

Ramp Temperature
To simmer over 45 min

Hold at Simmer
30-60 min

Cool to Room Temp

Rinse
Warm water until clear

Dry

Click to download full resolution via product page

Caption: Workflow for dyeing wool with Procion MX dyes.
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Dye Solution Preparation
'Hot Brand' Dye in boiling water

Add Dye Solution

Dye Bath Setup
M:L Ratio 1:30

1st Stage Addition
20% Glauber's Salt

5% Soda Ash

Introduce Silk Material
Agitate for 10 min

2nd Stage Addition
20% Glauber's Salt

5% Soda Ash

Agitate for 20 min

Raise Temp to 60°C
Hold for 45 min, pH ~9

Cold Wash

Hydroextract

Dry Under Shade

Click to download full resolution via product page

Caption: Workflow for dyeing silk with 'Hot Brand' reactive dyes.
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Dye Molecule
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Reactive Dye
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Fiber Polymer Functional Groups
(-NH2, -OH)
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Caption: Simplified pathway of covalent bond formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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